2-Amino-n-[3-(dimethylamino)propyl]acetamide dihydrochloride
Overview
Description
“2-Amino-n-[3-(dimethylamino)propyl]acetamide dihydrochloride” is a chemical compound with the molecular formula C7H19Cl2N3O. It is related to “2-Amino-N-[3-(dimethylamino)propyl]benzamide”, which has a molecular formula of C12H19N3O and an average mass of 221.299 Da .
Synthesis Analysis
The synthesis of related compounds involves reactions with dimethylamine. For instance, Dimethylaminopropylamine (DMAPA) is produced commercially via the reaction between dimethylamine and acrylonitrile (a Michael reaction) to produce dimethylaminopropionitrile. A subsequent hydrogenation step yields DMAPA .Molecular Structure Analysis
The molecular structure of “2-Amino-n-[3-(dimethylamino)propyl]acetamide dihydrochloride” can be inferred from its molecular formula, C7H19Cl2N3O. It is related to “2-Amino-N-[3-(dimethylamino)propyl]benzamide”, which has a molecular formula of C12H19N3O .Scientific Research Applications
Catalysis in Synthesis of Amides
The compound is used in the synthesis of amides . It has been found to be particularly effective in the amidation reaction between various esters and 3-(dimethylamino)-1-propylamine . The use of this compound as a catalyst increases the rate of amidation reaction, even for esters with a high steric factor .
Synthesis of Polyurethane Foams
“2-Amino-n-[3-(dimethylamino)propyl]acetamide dihydrochloride” is used in the synthesis of polyurethane foams . The compound helps improve the physical properties of the foams, making them more durable and resilient .
Sodium Channel Blockers
The compound is used as a sodium channel blocker . Sodium channel blockers are a type of drug that can help treat certain types of heart disease and other conditions .
Blowing Agents
The compound is used as a blowing agent . Blowing agents are substances that are capable of producing a cellular structure via a foaming process in a variety of materials that undergo hardening or phase transition, such as polymers, plastics, and metals .
Surfactants
“2-Amino-n-[3-(dimethylamino)propyl]acetamide dihydrochloride” is used as a surfactant . Surfactants are compounds that lower the surface tension between two liquids or between a liquid and a solid .
Research in Chromatography and Mass Spectrometry
The compound is used in research applications in chromatography and mass spectrometry . These are analytical techniques used to separate, identify, and quantify matter .
properties
IUPAC Name |
2-amino-N-[3-(dimethylamino)propyl]acetamide;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17N3O.2ClH/c1-10(2)5-3-4-9-7(11)6-8;;/h3-6,8H2,1-2H3,(H,9,11);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNTDAQDAVAEFDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCNC(=O)CN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H19Cl2N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-n-[3-(dimethylamino)propyl]acetamide dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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